Cas no 3415-90-5 (4-chloro-17alpha-methyl-19-nortestosterone)

• Product Name: 4-chloro-17alpha-methyl-19-nortestosterone
• CAS No: 3415-90-5
• MF: C₁₉H₂₇ClO₂
• MW: 322.869485139847
• CID: 918806
• PubChem ID: 351703
• Update Time: 2025-04-19

4-chloro-17alpha-methyl-19-nortestosterone Chemical and Physical Properties

Names and Identifiers

• 4-chloro-17alpha-methyl-19-nortestosterone
• 4-chloro-17-hydroxy-13,17-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• (17beta)-4-chloro-17-hydroxy-17-methylestr-4-en-3-one
• AC1L6YV5
• Chlordrolone
• NSC522766
• 4-Chloro-17-hydroxy-17-methylestr-4-en-3-one
• DTXSID50955697
• 3415-90-5
• NSC-522766

• Inchi： 1S/C19H27ClO2/c1-18-9-7-12-11-5-6-16(21)17(20)14(11)4-3-13(12)15(18)8-10-19(18,2)22/h11-13,15,22H,3-10H2,1-2H3
• InChI Key： KLBQJNJDOQGAFJ-UHFFFAOYSA-N
• SMILES： ClC1C(CCC2C=1CCC1C2CCC2(C)C(C)(CCC21)O)=O

Computed Properties

• Exact Mass: 322.17011
• Monoisotopic Mass: 322.1699578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 4.44570